Cas no 1344235-47-7 (3-Pyridinemethanamine, α-(tetrahydro-3-furanyl)-)

• Product Name: 3-Pyridinemethanamine, α-(tetrahydro-3-furanyl)-
• CAS No: 1344235-47-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6020465
• PubChem ID: 63564174
• Update Time: 2025-05-23

3-Pyridinemethanamine, α-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, α-(tetrahydro-3-furanyl)-
• Pyridin-3-yl(tetrahydrofuran-3-yl)methanamine
• (oxolan-3-yl)(pyridin-3-yl)methanamine
• 1344235-47-7
• CS-0306560
• AKOS012873228
• EN300-5191804

• Inchi： 1S/C10H14N2O/c11-10(9-3-5-13-7-9)8-2-1-4-12-6-8/h1-2,4,6,9-10H,3,5,7,11H2
• InChI Key： LYPKOUNPEXXXLQ-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(C1COCC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 325.1±17.0 °C(Predicted)
• pka: 8.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Pyridinemethanamine, α-(tetrahydro-3-furanyl)-

α-(Tetrahydro-3-furanyl)-3-pyridinemethanamine: A Comprehensive Overview

The compound with CAS No. 1344235-47-7, commonly referred to as α-(tetrahydro-3-furanyl)-3-pyridinemethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which combines the structural elements of a pyridine ring and a tetrahydrofuran moiety, exhibits unique chemical properties and potential applications in drug design. Recent advancements in synthetic methodologies and its pharmacological evaluation have further highlighted its significance in contemporary research.

The pyridine ring serves as the core structure of this compound, contributing to its aromaticity and electronic properties. The substitution at the 3-position with an amino group introduces additional functional diversity, enabling this molecule to participate in various chemical reactions. The tetrahydrofuran (THF) group, attached via an α-carbon, adds a cyclic ether functionality, which can influence the compound's solubility, stability, and bioavailability. This combination of structural features makes α-(tetrahydro-3-furanyl)-3-pyridinemethanamine a versatile building block for exploring novel chemical entities.

Recent studies have focused on the synthesis of this compound using environmentally friendly and efficient methods. Researchers have employed catalytic asymmetric synthesis to construct the tetrahydrofuran ring, leveraging transition metal catalysts such as palladium or rhodium. These methods not only enhance the yield but also ensure high enantioselectivity, which is crucial for applications in chiral drug development. The use of biodegradable solvents and renewable feedstocks has further aligned these synthetic approaches with sustainable chemistry principles.

In terms of pharmacological properties, α-(tetrahydro-3-furanyl)-3-pyridinemethanamine has shown promising activity in preclinical models. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, suggests potential therapeutic applications in areas like central nervous system disorders and cardiovascular diseases. Recent findings indicate that this compound exhibits selective agonism at certain adrenergic receptors, making it a candidate for treating conditions such as hypertension and anxiety.

The integration of computational chemistry techniques has also played a pivotal role in understanding the molecular interactions of α-(tetrahydro-3-furanyl)-3-pyridinemethanamine. Advanced molecular docking studies have revealed critical residues within target proteins that are essential for ligand binding. These insights have facilitated the design of analogs with improved potency and selectivity, paving the way for optimized drug candidates.

Moreover, the tetrahydrofuran moiety in this compound has been implicated in enhancing its pharmacokinetic profile. The cyclic ether structure can form hydrogen bonds with biomolecules, thereby improving membrane permeability and systemic absorption. This characteristic is particularly advantageous for orally administered drugs, where bioavailability is often a limiting factor.

Looking ahead, ongoing research aims to explore the potential of α-(tetrahydro-3-furanyl)-3-pyridinemethanamine as a lead compound for developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. Additionally, the exploration of its metabolic pathways and toxicity profiles will be critical in determining its suitability for human use.

In conclusion, α-(tetrahydro-3-furanyl)-3-pyridinemethanamine represents a compelling example of how structural diversity can be harnessed to create innovative chemical entities with therapeutic potential. Its unique combination of pyridine and tetrahydrofuran functionalities positions it as a valuable tool in drug discovery research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is poised to make significant contributions to the development of novel therapeutic agents.